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Compound of Interest

Compound Name: (Z)-Hex-4-enal

Cat. No.: B1594683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is

not a substitute for a formal safety data sheet (SDS) or comprehensive risk assessment

conducted by a qualified safety professional. All laboratory work should be conducted in

accordance with institutional and regulatory safety standards.

Introduction
(Z)-Hex-4-enal (CAS No. 4634-89-3) is a volatile organic compound with a pungent odor,

naturally present in some plants like onions.[1] It is utilized as a flavoring agent and as an

intermediate in organic synthesis.[1] Its chemical structure, featuring both an aldehyde

functional group and a cis-alkene, dictates its reactivity and potential hazards. This guide

provides an in-depth overview of the safety and handling precautions necessary for the use of

(Z)-Hex-4-enal in a laboratory setting.

Hazard Identification and Classification
(Z)-Hex-4-enal is classified as a hazardous substance. The primary hazards are summarized

in the table below.
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Hazard Class GHS Classification Signal Word Hazard Statement

Flammable Liquid Category 3 Warning
H226: Flammable

liquid and vapor

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Hazardous to the

Aquatic Environment,

Acute Hazard

Category 2 None
H401: Toxic to aquatic

life

Physical and Chemical Properties
A summary of the key physical and chemical properties of (Z)-Hex-4-enal is provided below.

Property Value Source

Molecular Formula C₆H₁₀O ChemBK

Molar Mass 98.14 g/mol ChemBK

Appearance Colorless liquid ChemBK

Odor Pungent Xinchem

Boiling Point 73.5-75 °C at 13.33 kPa ChemBK

Flash Point 17.78 °C (64.00 °F) The Good Scents Company

Density 0.828 ± 0.06 g/cm³ (Predicted) ChemBK

Solubility

Slightly soluble in water;

soluble in acetic acid,

phthalate esters, ethers, and

most non-volatile oils.

ChemBK

Vapor Pressure 11.264 mmHg at 25°C ChemBK

Refractive Index 1.422 ChemBK
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Toxicological Information
Detailed quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for (Z)-Hex-4-enal are not readily available in the searched literature. The

Good Scents Company notes that oral, dermal, and inhalation toxicity are "Not determined".[2]

However, based on its classification and the known toxicology of similar unsaturated

aldehydes, the following can be inferred:

Acute Toxicity: It is expected to be harmful if swallowed, based on the classification of the

similar compound (Z)-3-hexenal. It causes skin and serious eye irritation upon contact.[1]

Inhalation of vapors may cause respiratory tract irritation.

Chronic Toxicity: No specific data on the chronic toxicity of (Z)-Hex-4-enal was found.

Mechanism of Toxicity: As an α,β-unsaturated aldehyde, its toxicity is likely mediated by its

electrophilic nature. These compounds can react with biological nucleophiles, such as the

sulfhydryl groups of cysteine residues in proteins, via a Michael addition reaction. This can

lead to enzyme inactivation, depletion of cellular antioxidants like glutathione, and induction

of oxidative stress.

Potential Signaling Pathway Interactions
While specific studies on (Z)-Hex-4-enal are lacking, other unsaturated aldehydes have been

shown to activate cellular stress response pathways. It is plausible that (Z)-Hex-4-enal could

modulate similar pathways.

Caption: Potential signaling pathways affected by unsaturated aldehydes.

Experimental Protocols: Safety and Handling
Due to the lack of specific, detailed experimental protocols for (Z)-Hex-4-enal in the literature,

the following section provides generalized procedures based on best practices for handling

volatile, flammable, and irritant aldehydes in a research setting.

Risk Assessment
A thorough risk assessment should be performed before any new experiment involving (Z)-
Hex-4-enal. The following workflow can be used as a guide.
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Caption: Risk assessment workflow for handling (Z)-Hex-4-enal.

General Handling and Storage
Ventilation: All work with (Z)-Hex-4-enal should be conducted in a certified chemical fume

hood to minimize inhalation exposure.

Ignition Sources: Keep away from open flames, hot surfaces, and sparks. Use explosion-

proof electrical equipment. Ground all containers and transfer equipment to prevent static

discharge.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn

when there is a risk of splashing.

Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile,

neoprene) should be worn. Inspect gloves for any signs of degradation before use.

Respiratory Protection: If working outside of a fume hood is unavoidable (not

recommended), a respirator with an organic vapor cartridge may be required, based on a

formal risk assessment.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids. Keep away from incompatible materials such as strong oxidizing

agents and strong bases.

Laboratory Synthesis: Oxidation of (Z)-hex-4-en-1-ol
(General Procedure)
A common laboratory-scale synthesis involves the oxidation of the corresponding alcohol.

Setup: In a chemical fume hood, equip a round-bottom flask with a magnetic stir bar.

Reagents: Dissolve (Z)-hex-4-en-1-ol in a suitable anhydrous solvent (e.g.,

dichloromethane).
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Reaction: Slowly add a mild oxidizing agent, such as pyridinium chlorochromate (PCC), to

the solution while stirring. Control the temperature as the reaction may be exothermic.

Monitoring: Monitor the reaction progress by a suitable technique (e.g., thin-layer

chromatography).

Workup: Upon completion, quench the reaction and perform an appropriate aqueous workup

to remove the oxidant and byproducts.

Purification: Purify the crude (Z)-Hex-4-enal by distillation or column chromatography.

Spill and Emergency Procedures
Small Spills: For a small spill contained within a fume hood, absorb the material with a spill

pillow or other absorbent material. Place the contaminated material in a sealed container for

hazardous waste disposal.

Large Spills: Evacuate the area immediately and alert institutional safety personnel.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Waste Disposal
Dispose of (Z)-Hex-4-enal and any contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

Reactivity and Stability

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1594683?utm_src=pdf-body
https://www.benchchem.com/product/b1594683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Stability: (Z)-Hex-4-enal is stable under recommended storage conditions.

Reactivity:

The aldehyde group can be oxidized to a carboxylic acid or reduced to an alcohol.

It can undergo nucleophilic addition reactions at the carbonyl carbon.

As an unsaturated aldehyde, it may be susceptible to polymerization.

Incompatible Materials: Strong oxidizing agents, strong bases.

Hazardous Decomposition Products: No specific data is available for (Z)-Hex-4-enal.
However, the thermal decomposition of other unsaturated aldehydes is known to produce

smaller, volatile aldehydes such as formaldehyde and acetaldehyde.

Conclusion
(Z)-Hex-4-enal is a valuable chemical intermediate that requires careful handling due to its

flammability and irritant properties. While specific quantitative toxicological data is limited, a

thorough understanding of the hazards associated with unsaturated aldehydes, coupled with

stringent adherence to safe laboratory practices, is essential for its safe use. A comprehensive

risk assessment should always precede any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594683#z-hex-4-enal-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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